Cas no 2228302-52-9 (5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile)

• Product Name: 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile
• CAS No: 2228302-52-9
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 6190966
• PubChem ID: 165879680
• Update Time: 2025-06-29

5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile
• 2228302-52-9
• EN300-1751888

• Inchi： 1S/C8H10N2OS/c9-2-1-7(11)8-3-6(4-10)5-12-8/h3,5,7,11H,1-2,9H2
• InChI Key： QWEYSRYSHNCMLC-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(CCN)O

Computed Properties

• Exact Mass: 182.05138412g/mol
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile

Introduction to 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile (CAS No. 2228302-52-9)

5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2228302-52-9, is a thiophene derivative featuring a nitrile group and an amine-functionalized side chain. The unique structural properties of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and materials.

The molecular structure of 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile consists of a thiophene ring substituted at the 3-position with a carbonitrile group, and at the 5-position with a propyl chain that is further functionalized with an amine and a hydroxyl group. This bifunctional nature allows for diverse chemical modifications, making it an versatile building block in synthetic chemistry. The presence of both polar functional groups (amine and hydroxyl) and a non-polar thiophene ring imparts unique solubility and reactivity characteristics, which are exploited in various synthetic pathways.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are known for their role in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Among these derivatives, compounds with amine and hydroxyl functionalities have shown particular promise in drug discovery. The nitrile group in 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile can undergo various transformations, such as hydrolysis to form carboxylic acids or reduction to form amines, providing multiple routes for further functionalization.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The amine group can serve as a linker for attaching other pharmacophores, while the hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, the thiophene ring itself is a common motif in many bioactive natural products and synthetic drugs, suggesting that derivatives like 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile may exhibit similar biological properties.

Recent studies have highlighted the use of thiophene derivatives in the treatment of various diseases. For instance, some thiophene-based compounds have demonstrated anti-inflammatory, antimicrobial, and anticancer activities. The structural features of 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile align well with these pharmacological profiles, making it a valuable scaffold for medicinal chemists. Researchers have been exploring its potential as an intermediate in the synthesis of novel drugs targeting specific disease pathways.

The synthesis of 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on the thiophene ring followed by functionalization of the propyl chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents at specific positions on the molecule. These synthetic strategies ensure that researchers can access derivatives with tailored properties for their specific applications.

The chemical reactivity of 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile makes it an attractive candidate for further exploration in material science as well. Thiophene derivatives are known to exhibit excellent electronic properties, making them suitable for use in organic semiconductors, conductive polymers, and light-emitting diodes (LEDs). The presence of both polar and non-polar regions in this compound suggests that it could be used to create novel materials with enhanced functionality and performance.

In conclusion, 5-(3-amino-1-hydroxypropyl)thiophene-3-carbonitrile (CAS No. 2228302-52-9) is a multifunctional compound with significant potential in pharmaceutical and material science applications. Its unique structural features enable diverse chemical modifications, making it a valuable scaffold for drug discovery and advanced materials development. As research continues to uncover new applications for thiophene derivatives, compounds like this are likely to play an increasingly important role in addressing global challenges in health and technology.